Cas no 1448033-52-0 (2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine)

• Product Name: 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine
• CAS No: 1448033-52-0
• MF: C₁₈H₂₅NO₃S
• MW: 335.461004018784
• CID: 5907820
• PubChem ID: 71805874
• Update Time: 2025-06-11

2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• [2-(benzenesulfonylmethyl)pyrrolidin-1-yl]-cyclohexylmethanone
• F6435-2553
• 1448033-52-0
• 2-[(BENZENESULFONYL)METHYL]-1-CYCLOHEXANECARBONYLPYRROLIDINE
• AKOS024558369
• cyclohexyl(2-((phenylsulfonyl)methyl)pyrrolidin-1-yl)methanone
• 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine

• Inchi： 1S/C18H25NO3S/c20-18(15-8-3-1-4-9-15)19-13-7-10-16(19)14-23(21,22)17-11-5-2-6-12-17/h2,5-6,11-12,15-16H,1,3-4,7-10,13-14H2
• InChI Key： AFEGPJJHGCOOBS-UHFFFAOYSA-N
• SMILES： C(N1CCCC1CS(C1=CC=CC=C1)(=O)=O)(C1CCCCC1)=O

Computed Properties

• Exact Mass: 335.15551483g/mol
• Monoisotopic Mass: 335.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine

Introduction to 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine (CAS No. 1448033-52-0)

2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine, with the CAS number 1448033-52-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine makes it an interesting candidate for various research and development activities.

The molecular formula of 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine is C₁₉H₂₃NO₃S, and its molecular weight is approximately 357.45 g/mol. The compound features a cyclohexane ring, a pyrrolidine ring, and a benzenesulfonyl group, which collectively contribute to its unique chemical properties and biological activities. The presence of the benzenesulfonyl group, in particular, imparts significant stability and reactivity to the molecule, making it suitable for various synthetic transformations and biological studies.

In the field of medicinal chemistry, 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine has also shown potential in cancer research. A 2020 study published in Cancer Research demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting the compound's potential as an anticancer agent.

In addition to its pharmacological applications, 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine has been studied for its role in neuroprotection. A 2019 study published in the Journal of Neurochemistry found that this compound effectively protected neuronal cells from oxidative stress-induced damage. The neuroprotective effects were attributed to the compound's ability to modulate key signaling pathways involved in cell survival and death. These findings suggest that 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine could be further investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of cyclohexanecarboxylic acid with pyrrolidine followed by the introduction of the benzenesulfonyl group through a sulfonylation reaction. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have also been employed to enhance the efficiency of the synthesis process.

The physical properties of 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine, including its solubility, melting point, and stability, have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents such as DMSO and DMF makes it suitable for various biochemical assays and analytical techniques.

In conclusion, 2-(benzenesulfonyl)methyl-1-cyclohexanecarbonylpyrrolidine (CAS No. 1448033-52-0) is a versatile organic compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.